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Compound of Interest

Compound Name: CBK289001

Cat. No.: B1668688

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of
CBK289001, a potent tartrate-resistant acid phosphatase (TRAP/ACP5) inhibitor. Adherence to
these guidelines is crucial for maintaining the compound's integrity and ensuring reproducible
experimental outcomes.

Compound Information

CBK289001 is a small molecule inhibitor of tartrate-resistant acid phosphatase (TRAP/ACP5),
an enzyme implicated in various cellular processes, including cell migration.[1][2][3] Its
inhibitory activity has been demonstrated in various isoforms of TRAP, and it has been shown
to impede the migration of cancer cells, such as MDA-MB-231 breast cancer cells.[1][2]

Chemical and Physical Properties:

Property Value
Molecular Formula C19H20N604
Molecular Weight 396.40 g/mol
CAS Number 1212663-24-5

| Appearance | White to off-white solid |
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Storage and Stability

Proper storage of CBK289001 is essential to prevent degradation and maintain its biological

activity.

Storage Conditions:

Form Storage Temperature Shelf Life
Solid Powder -20°C 3 years
In Solvent -80°C 6 months

| | -20°C | 1 month |
General Storage Recommendations:
» Upon receipt, store the solid compound at -20°C.

o For dissolved stock solutions, it is highly recommended to prepare single-use aliquots to
avoid repeated freeze-thaw cycles, which can degrade the compound.

o Store aliquots in tightly sealed vials.

o Short-term exposure to warmer temperatures during shipping should not significantly affect

the product's efficacy.

Dissolution Protocols

CBK289001 exhibits solubility in various solvents, allowing for the preparation of stock
solutions for both in vitro and in vivo studies.

3.1. In Vitro Stock Solution Preparation

The recommended solvent for preparing high-concentration stock solutions for in vitro use is
Dimethyl Sulfoxide (DMSO).

Solubility in DMSO:
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Solvent Maximum Solubility Molar Concentration

| DMSO | 100 mg/mL | 252.27 mM |
Protocol for Preparing a 10 mM DMSO Stock Solution:
o Equilibrate the vial of CBK289001 powder to room temperature before opening.

e To prepare a 10 mM stock solution, add the appropriate volume of newly opened, anhydrous
DMSO to the vial. For example, to 1 mg of CBK289001 (MW: 396.40), add 0.2523 mL of
DMSO.

» Vortex the solution to facilitate dissolution.
« If precipitation is observed, gentle warming and/or sonication can be used to aid dissolution.
¢ Once fully dissolved, dispense the stock solution into single-use aliquots.

» Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term
storage (up to 1 month).

Stock Solution Preparation Table (for DMSO):

Desired Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1mM 2.5227 mL 12.6135 mL 25.2270 mL
5mM 0.5045 mL 2.5227 mL 5.0454 mL

| 10 mM | 0.2523 mL | 1.2614 mL | 2.5227 mL |
3.2. In Vivo Formulation Protocols

For animal studies, CBK289001 can be formulated in various vehicle solutions. The following
are established protocols that yield a clear solution with a solubility of at least 2.5 mg/mL (6.31
mM).
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Protocol 1: PEG300, Tween-80, and Saline Formulation

Prepare a stock solution of CBK289001 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add 10% of the final volume from the DMSO stock solution.

Add 40% of the final volume of PEG300 and mix thoroughly.

Add 5% of the final volume of Tween-80 and mix until the solution is clear.

Add 45% of the final volume of saline and mix to achieve a homogeneous solution.

Protocol 2: SBE-B-CD in Saline Formulation

Prepare a 20% (w/v) solution of SBE-B-CD in saline.

Prepare a stock solution of CBK289001 in DMSO.

In a sterile tube, add 10% of the final volume from the DMSO stock solution.

Add 90% of the final volume of the 20% SBE-[-CD in saline solution and mix thoroughly.
Protocol 3: Corn Oil Formulation

e Prepare a stock solution of CBK289001 in DMSO.

* In a sterile tube, add 10% of the final volume from the DMSO stock solution.

e Add 90% of the final volume of corn oil and mix thoroughly.

Safety Precautions

As with any research chemical, appropriate safety measures should be taken when handling
CBK289001.

e Itis recommended to consult the Safety Data Sheet (SDS) for comprehensive safety
information. While a specific SDS for CBK289001 was not found, general safe handling
practices for chemical reagents should be followed.
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o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

e Handle the compound in a well-ventilated area or a chemical fume hood.

Visualized Workflows and Pathways

Dissolution and Storage Workflow for CBK289001
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Caption: Workflow for dissolving and storing CBK289001.
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Inhibitory Action of CBK289001
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Caption: CBK289001 inhibits TRAP/ACP5-mediated cell migration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668688#how-to-dissolve-and-store-cbk289001]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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